Cas no 4995-22-6 ( )

  structure
  structure
Product Name: 
CAS No:4995-22-6
MF:C12H14O3
MW:206.237763881683
CID:932968
PubChem ID:223948
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-phenylmethoxyethyl prop-2-enoate
    • (2-Benzyloxy-aethyl)-acrylat
    • 2-(benzyloxy)ethyl prop-2-enoate
    • 2-Benzyloxy-1-acryloyloxy-aethan
    • AC1L5CXN
    • AC1Q68BJ
    • acrylic acid-(2-benzyloxy-ethyl ester)
    • Acrylsaeure-(2-benzyloxy-aethylester)
    • AR-1C8558
    • CTK4J1831
    • NSC12065
    • SureCN318098
    • 2-Propenoic acid, 2-(phenylmethoxy)ethyl ester
    • SCHEMBL318098
    • DTXSID00279279
    • NSC-12065
    • 4995-22-6
    •  
    • Inchi: 1S/C12H14O3/c1-2-12(13)15-9-8-14-10-11-6-4-3-5-7-11/h2-7H,1,8-10H2
    • InChI Key: ROJWTNWAEYEKMO-UHFFFAOYSA-N
    • SMILES: O(CCOC(C=C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.067
  • Boiling Point: 288.8°C at 760 mmHg
  • Flash Point: 116.6°C
  • Refractive Index: 1.507
  • PSA: 35.53
  • LogP: 1.93240
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